2-Sulfamoyl-1,3-benzothiazol-5-yl cyclopentylacetate

• CAS No.: 88515-22-4
• Molecular Formula: C14H16N2O4S2
• Molecular Weight: 340.4 g/mol
• IUPAC Name: (2-sulfamoyl-1,3-benzothiazol-5-yl) 2-cyclopentylacetate
• InChI: InChI=1S/C14H16N2O4S2/c15-22(18,19)14-16-11-8-10(5-6-12(11)21-14)20-13(17)7-9-3-1-2-4-9/h5-6,8-9H,1-4,7H2,(H2,15,18,19)
• InChI Key: LNWOYKKKYGCXAW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)OC2=CC3=C(C=C2)SC(=N3)S(=O)(=O)N

Description

2-Sulfamoyl-1,3-benzothiazol-5-yl cyclopentylacetate is a useful research compound. Its molecular formula is C14H16N2O4S2 and its molecular weight is 340.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5-hydroxy-2-benzothiazolesulfonamide (2.3 g., 0.01 mole), 4-dimethylaminopyridine (100 mg., catalyst) and triethylamine (1.4 ml., 0.01 mole) in dimethylformamide (20 ml.) is added cyclopentaneacetyl chloride (1.6 g., 0.01 mole). The reaction mixture is stirred at 25° C. for 2 hours, poured into ice water and excess hydrochloric acid and extracted into ether. The organic extract is washed with water and dried over magnesium sulfate. The ether is evaporated and the residue chromatographed on silica gel (130 g. 70-230 mesh) to give 2-sulfamoyl-5-benzothiazolyl cyclopentaneacetate.